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Compound of Interest

Compound Name: Barium selenide

CAS No.: 1304-40-1

Cat. No.: B1171618

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of barium selenide-based

compounds in mid-infrared (mid-IR) optics. While pure Barium Selenide (BaSe) is not

commonly used, several complex barium chalcogenide crystals, particularly Barium Gallium

Selenide (BaGa₄Se₇ or BGSe) and Barium Gallium Germanium Selenide (BaGa₂GeSe₆ or

BGGSe), have emerged as highly promising materials for mid-IR applications.[1][2] These

materials offer broad transparency ranges, high nonlinear optical coefficients, and high laser

damage thresholds, making them ideal for a variety of applications in the mid-IR spectrum.[3][4]

Applications in Mid-Infrared Optics
Barium selenide compounds are primarily utilized for their excellent nonlinear optical

properties, which enable the generation of coherent light in the mid-infrared region. This is a

critical spectral range for numerous applications, including molecular spectroscopy,

environmental sensing, medical diagnostics, and defense countermeasures.

1.1. Optical Parametric Oscillators (OPOs) and Amplifiers (OPAs)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1171618#bc-rfq
https://www.benchchem.com/product/b1171618/docs?utm_src=pdf-body#application-notes-and-protocols-for-barium-selenide-compounds-in-mid-infrared-optics
https://www.benchchem.com/product/b1171618/docs?utm_src=pdf-body#application-notes-and-protocols-for-barium-selenide-compounds-in-mid-infrared-optics
https://www.researchgate.net/publication/379884737_Barium_chalcogenides_for_nonlinear_optics_in_the_mid-IR_properties_and_applications
https://www.researchgate.net/publication/379154879_Barium_Chalcogenide_Crystals_A_Review
https://www.researchgate.net/publication/337676388_The_optical_properties_of_the_nonlinear_crystal_BaGa4Se7
https://www.dientech.com/baga2gese6-crystals-product/
https://www.benchchem.com/product/b1171618/docs?utm_src=pdf-body#application-notes-and-protocols-for-barium-selenide-compounds-in-mid-infrared-optics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171618?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A primary application of BGSe and BGGSe crystals is in Optical Parametric Oscillators (OPOs)

and Optical Parametric Amplifiers (OPAs).[5][6] These devices are used to generate tunable

mid-IR laser radiation from more readily available near-infrared pump lasers, such as Nd:YAG

lasers operating at 1064 nm.[3][7] The broad transparency range of these crystals allows for

the generation of wavelengths spanning from the near-IR to the long-wave IR.[4][8] For

instance, BGSe-based OPOs have demonstrated tunability from 2.7 to 17 µm.[9]

1.2. Frequency Down-Conversion

Barium chalcogenide crystals are highly effective for frequency down-conversion processes,

including second-harmonic generation (SHG), sum-frequency generation (SFG), and

difference-frequency generation (DFG).[6][10] These processes are crucial for generating

specific mid-IR wavelengths required for applications such as high-precision spectroscopy and

gas detection.[1] The high nonlinear coefficients of these materials lead to efficient conversion

of laser frequencies.[11]

1.3. Mid-Infrared Spectroscopy and Sensing

The tunable mid-IR lasers generated using barium selenide-based crystals are invaluable

tools for spectroscopy and sensing. The mid-IR region is often referred to as the "molecular

fingerprint" region because many molecules have fundamental vibrational transitions in this

spectral range. By tuning the output wavelength of the laser, it is possible to identify and

quantify the presence of various chemical species with high sensitivity and selectivity. This has

applications in environmental monitoring, industrial process control, and non-invasive medical

diagnostics.[1]

Quantitative Data Presentation
The optical and nonlinear optical properties of BGSe and BGGSe are summarized in the tables

below for easy comparison.

Table 1: Optical Properties of Barium Selenide Compounds
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Property BaGa₄Se₇ (BGSe) BaGa₂GeSe₆ (BGGSe)

Transparency Range 0.47 - 18 µm[3][12] 0.5 - 18 µm[4][13]

Band Gap 2.64 eV[3][12] 2.31 - 2.38 eV[13]

Refractive Index (approx.) ~2.73 (static average)[14] ~2.8 (at 1 µm)[13]

Birefringence (Δn) ~0.06 @ 2 µm[12] 0.08 - 0.11[13][15]

Table 2: Nonlinear Optical Properties of Barium Selenide Compounds

Property BaGa₄Se₇ (BGSe) BaGa₂GeSe₆ (BGGSe)

Nonlinear Coefficient (d₁₁) 24.3 pm/V[3][12] 23.6 pm/V[11][15]

Nonlinear Coefficient (d₂₂) - -18.5 pm/V[11]

Nonlinear Coefficient (d₃₁) - 18.3 pm/V[11]

Laser Damage Threshold 557 MW/cm²[3] 110 MW/cm²[4]

Experimental Protocols
Detailed experimental protocols for the synthesis and fabrication of optical components from

barium selenide compounds are crucial for reproducible results. The following sections outline

the key experimental methodologies.

3.1. Synthesis of Polycrystalline Material

The first step in producing high-quality single crystals is the synthesis of a high-purity

polycrystalline starting material.

Protocol:

Starting Materials: Use high-purity (99.999% or greater) elemental Barium (Ba), Gallium

(Ga), Germanium (Ge, for BGGSe), and Selenium (Se).

Stoichiometric Mixing: Weigh the starting materials in stoichiometric ratios corresponding to

the desired compound (BaGa₄Se₇ or BaGa₂GeSe₆).
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Encapsulation: Place the mixed elements into a quartz ampoule. Evacuate the ampoule to a

high vacuum (e.g., 10⁻⁶ Torr) and seal it.

Solid-State Reaction: Place the sealed ampoule in a two-zone furnace.

Slowly heat the ampoule to a temperature above the melting point of selenium to initiate

the reaction.

Gradually increase the temperature to the melting point of the compound (e.g., 877 °C for

BGGSe) and hold for an extended period (e.g., 48-72 hours) to ensure a complete and

homogeneous reaction.[8]

Slowly cool the ampoule to room temperature to obtain the polycrystalline material.

3.2. Single Crystal Growth: Bridgman-Stockbarger Method

The Bridgman-Stockbarger technique is a widely used method for growing large, high-quality

single crystals of barium selenide compounds.[6][8][16]

Protocol:

Crucible Preparation: Load the synthesized polycrystalline material into a crucible, often

made of quartz or graphite, with a conical tip at the bottom to promote single-crystal

nucleation. A seed crystal can be placed at the tip to ensure a specific crystal orientation.[16]

[17]

Furnace Setup: Place the crucible in a vertical Bridgman-Stockbarger furnace, which has a

hot zone and a cold zone separated by a baffle to create a sharp temperature gradient.[16]

[18]

Melting: Heat the furnace so that the polycrystalline material in the crucible is completely

molten in the hot zone.

Crystal Growth: Slowly lower the crucible from the hot zone to the cold zone at a controlled

rate (e.g., 6 mm/day).[8] As the crucible passes through the temperature gradient, the melt at

the conical tip begins to solidify, and a single crystal grows upwards.
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Cooling: Once the entire melt has solidified, slowly cool the crystal to room temperature over

several days to minimize thermal stress and prevent cracking.

3.3. Thin-Film Deposition of Chalcogenide Glasses

While not specific to barium selenide compounds, thin-film deposition of related chalcogenide

glasses is relevant for creating integrated mid-IR photonic devices.[19][20] Thermal

evaporation is a common technique.[21]

Protocol:

Substrate Preparation: Clean the substrate (e.g., silicon wafer) thoroughly to remove any

contaminants.

Source Material: Place the chalcogenide glass material in a crucible within a thermal

evaporation chamber.

Evaporation: Evacuate the chamber to a high vacuum. Heat the crucible to a temperature

sufficient to cause the source material to evaporate.

Deposition: The vaporized material will travel in a line-of-sight path and condense on the

cooler substrate, forming a thin film. The thickness of the film can be monitored in real-time

using a quartz crystal microbalance.

Annealing (Optional): The deposited film may be annealed to improve its optical and

structural properties.

Visualizations
Diagram 1: Workflow for Barium Selenide Crystal Growth and Device Fabrication
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Crystal growth and device fabrication workflow.
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Diagram 2: Relationship between Material Properties and Mid-IR Applications

Material Properties Mid-IR Applications
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Material properties enabling mid-IR applications.

Diagram 3: Simplified Experimental Setup of a BGSe-based Optical Parametric Oscillator

(OPO)
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Schematic of a singly resonant OPO setup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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